N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-(1-adamantyl)-1-methylpyrazole-4-sulfonamide
• InChI: InChI=1S/C14H21N3O2S/c1-17-9-13(8-15-17)20(18,19)16-14-5-10-2-11(6-14)4-12(3-10)7-14/h8-12,16H,2-7H2,1H3
• InChI Key: GENRLYVYJWHGSJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)NC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C14H21N3O2S
• Molecular Weight: 295.40 g/mol

Description

N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK) that has been extensively studied for its potential therapeutic applications. AMPK is a key regulator of cellular energy homeostasis, and its activation has been linked to a variety of beneficial effects on metabolic health, including improved glucose uptake, lipid metabolism, and mitochondrial function. In

Mechanism of Action

N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide activates AMPK by binding to the γ-subunit of the enzyme and inducing a conformational change that increases its activity. This leads to downstream effects on a variety of metabolic pathways, including increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide has also been shown to inhibit mTORC1 signaling, which is a key regulator of protein synthesis and cell growth.
Biochemical and Physiological Effects:
N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide has a variety of biochemical and physiological effects that have been extensively studied in vitro and in vivo. In vitro studies have shown that N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide activates AMPK in a dose-dependent manner, leading to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. In vivo studies have demonstrated that N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide improves glucose tolerance and insulin sensitivity in animal models of diabetes and obesity. Additionally, N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide has been shown to have anti-inflammatory and anti-tumor effects in preclinical studies.

Advantages and Limitations for Lab Experiments

N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide is a valuable tool for studying the role of AMPK in metabolic health and disease. Its ability to activate AMPK in vitro and in vivo has been extensively characterized, and it has been shown to have a variety of beneficial effects on metabolic pathways. However, there are also limitations to its use in lab experiments. N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide has been shown to have off-target effects on other enzymes, including PKA and PKC, which can complicate data interpretation. Additionally, the synthesis of N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide is relatively complex and low-yielding, which can limit its availability for research purposes.

Future Directions

There are a variety of future directions for research on N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide and its potential therapeutic applications. One area of interest is the development of more potent and selective AMPK activators that do not have off-target effects on other enzymes. Additionally, there is interest in exploring the use of N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide in combination with other drugs or therapies for the treatment of metabolic disorders. Finally, there is a need for more studies on the long-term safety and efficacy of N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide in animal models and humans.

Scientific Research Applications

N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide has been extensively studied for its potential therapeutic applications in a variety of metabolic disorders, including type 2 diabetes, obesity, and cardiovascular disease. In vitro studies have shown that N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide activates AMPK in a dose-dependent manner, leading to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. In vivo studies have demonstrated that N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide improves glucose tolerance and insulin sensitivity in animal models of diabetes and obesity. Additionally, N-1-adamantyl-1-methyl-1H-pyrazole-4-sulfonamide has been shown to have anti-inflammatory and anti-tumor effects in preclinical studies.